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Compound of Interest

Compound Name: 1,3-Propanediol-d8

Cat. No.: B1469529

An In-Depth Technical Guide to the Solubility of 1,3-Propanediol-d8 in Common Laboratory
Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,3-propanediol-
d8, a deuterated form of 1,3-propanediol. While specific quantitative solubility data for the
deuterated form is not readily available in published literature, the principle of isotopic
substitution suggests that its solubility characteristics will be very similar to its non-deuterated
counterpart, 1,3-propanediol. Deuteration is not expected to significantly alter the fundamental
intermolecular forces governing solubility.

Core Physical Properties

1,3-Propanediol and its deuterated isotopologue are viscous, colorless liquids. Key physical
properties of 1,3-propanediol-d8 are provided below, which are comparable to the non-
deuterated form.
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Property Value

Molecular Formula CsDsO2

Molecular Weight 84.14 g/mol [1][2]
Boiling Point 214 °C (lit)[1][3]
Melting Point -27 °C (lit.)[1]
Density 1.162 g/mL at 25 °C

Solubility Profile

Based on the known solubility of 1,3-propanediol, 1,3-propanediol-d8 is expected to be
miscible or highly soluble in polar protic and polar aprotic solvents due to its ability to form
hydrogen bonds through its two hydroxyl groups. Its solubility in non-polar solvents is expected
to be limited.

The following table summarizes the expected solubility of 1,3-propanediol-d8 in a range of
common laboratory solvents.
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Solvent Solvent Type Expected Solubility
Water Polar Protic Miscible
Ethanol Polar Protic Miscible
Methanol Polar Protic Miscible
Acetone Polar Aprotic Miscible
Dimethyl Sulfoxide (DMSO) Polar Aprotic Soluble
Dimethylformamide (DMF) Polar Aprotic Soluble
Acetonitrile Polar Aprotic Soluble

Ethyl Acetate Moderately Polar Soluble
Chloroform Weakly Polar Soluble
Toluene Non-polar Slightly Soluble
Hexane Non-polar Insoluble
Benzene Non-polar Slightly Soluble

Experimental Protocol for Solubility Determination

A standard method for determining the solubility of a liquid like 1,3-propanediol-d8 in a given

solvent is the visual method under controlled temperature.

Objective: To determine the solubility of 1,3-propanediol-d8 in a specific solvent at a given

temperature.

Materials:

1,3-propanediol-d8

Vials with screw caps

Selected solvent (e.g., water, ethanol, hexane)

Calibrated glassware (e.g., graduated cylinders, pipettes)
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Vortex mixer

Temperature-controlled water bath or incubator

Procedure:

Preparation of Solvent: Ensure the solvent is of high purity and degassed if necessary.
Initial Mixture Preparation: In a series of vials, add a fixed volume of the solvent (e.g., 1 mL).

Incremental Addition of Solute: To each vial, add a small, precise volume of 1,3-
propanediol-d8 (e.g., 10 pL).

Mixing: Securely cap the vials and vortex them for a set period (e.g., 2 minutes) to ensure
thorough mixing.

Equilibration: Place the vials in a temperature-controlled environment (e.g., 25 °C) and allow
them to equilibrate for a sufficient time (e.g., 24 hours). This allows the solution to reach a
state of thermodynamic equilibrium.

Visual Inspection: After equilibration, visually inspect each vial for any signs of phase
separation, cloudiness, or undissolved droplets. The absence of any of these indicates that
the solute is soluble at that concentration.

Determining Miscibility/Solubility Limit: Continue adding incremental amounts of 1,3-
propanediol-d8 to vials that show complete dissolution until phase separation is observed.
The concentration at which the solution remains clear and homogenous is the solubility limit.
If no phase separation occurs even with a high proportion of the solute, the substances are
considered miscible.

Data Recording: Record the volumes of solute and solvent for each vial and note the
observation (soluble, insoluble, miscible).

Experimental Workflow Visualization

The following diagram illustrates a general workflow for a solubility study.
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Caption: A general workflow for determining the solubility of a liquid solute in a solvent.

Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/589535
https://www.sigmaaldrich.com/KR/ko/product/aldrich/589535
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3688616.htm
https://www.benchchem.com/product/b1469529#solubility-of-1-3-propanediol-d8-in-common-lab-solvents
https://www.benchchem.com/product/b1469529#solubility-of-1-3-propanediol-d8-in-common-lab-solvents
https://www.benchchem.com/product/b1469529#solubility-of-1-3-propanediol-d8-in-common-lab-solvents
https://www.benchchem.com/product/b1469529#solubility-of-1-3-propanediol-d8-in-common-lab-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1469529?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1469529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

